Cas no 59951-54-1 (Cyclohexanone, 2-[(diethylamino)methylene]-, (E)-)

• Product Name: Cyclohexanone, 2-[(diethylamino)methylene]-, (E)-
• CAS No: 59951-54-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 336698
• PubChem ID: 71442574
• Update Time: 2025-04-19

Cyclohexanone, 2-[(diethylamino)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(diethylamino)methylene]-, (E)-
• 2-(diethylaminomethylidene)cyclohexan-1-one
• 59951-54-1
• DTXSID20851455
• 2-[(Diethylamino)methylidene]cyclohexan-1-one

• Inchi： 1S/C11H19NO/c1-3-12(4-2)9-10-7-5-6-8-11(10)13/h9H,3-8H2,1-2H3
• InChI Key： CALNMOABJGNYKA-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1=CN(CC)CC

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31